Cas no 895569-42-3 (Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-)

Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]- structure
895569-42-3 structure
Product name:Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
CAS No:895569-42-3
MF:C24H26N2O4
MW:406.474246501923
CID:1942494

Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
    • Benzoic acid, 4-methyl-3-[1-oxo-7-[2-(1-piperidinyl)ethoxy]-2(1H)-isoquinolinyl]-
    • Inchi: 1S/C24H26N2O4/c1-17-5-6-19(24(28)29)15-22(17)26-12-9-18-7-8-20(16-21(18)23(26)27)30-14-13-25-10-3-2-4-11-25/h5-9,12,15-16H,2-4,10-11,13-14H2,1H3,(H,28,29)
    • InChI Key: OFZYRWVVRQIACV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C)C(N2C=CC3=C(C2=O)C=C(OCCN2CCCCC2)C=C3)=C1

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Predicted)
  • Boiling Point: 640.4±55.0 °C(Predicted)
  • pka: 4.20±0.10(Predicted)

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